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Compound of Interest

Compound Name:
Methyl 4-bromo-3-

(bromomethyl)benzoate

Cat. No.: B185944 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Methyl 4-bromo-3-(bromomethyl)benzoate is a versatile bifunctional building block in organic

synthesis, offering two distinct reactive sites for sequential or orthogonal chemical

transformations. The presence of a reactive benzylic bromide and a less reactive aryl bromide

allows for a range of selective modifications, making it a valuable intermediate in the synthesis

of complex molecules, particularly in the fields of medicinal chemistry and materials science.

This document provides detailed application notes and experimental protocols for key synthetic

transformations involving this reagent, including its preparation, nucleophilic substitutions at the

benzylic position, and palladium-catalyzed cross-coupling reactions at the aromatic core.
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Property Value Reference

CAS Number 142031-67-2 N/A

Molecular Formula C₉H₈Br₂O₂ N/A

Molecular Weight 307.97 g/mol N/A

Appearance Off-white crystalline solid [1]

Melting Point Not specified N/A

Storage

Store in a cool, dry, well-

ventilated area away from

incompatible substances.

[1]

Handling Precautions: Methyl 4-bromo-3-(bromomethyl)benzoate is a lachrymator and

should be handled in a well-ventilated fume hood with appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat.

Synthesis of Methyl 4-bromo-3-
(bromomethyl)benzoate
The synthesis of the title compound is typically achieved through the radical bromination of the

corresponding methyl-substituted precursor, Methyl 4-bromo-3-methylbenzoate.

Protocol 2.1: Radical Bromination with N-
Bromosuccinimide (NBS)
This protocol describes the selective benzylic bromination using N-bromosuccinimide (NBS) as

the bromine source and benzoyl peroxide as a radical initiator.

Reaction Scheme:
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Methyl 4-bromo-3-methylbenzoate Methyl 4-bromo-3-(bromomethyl)benzoateNBS, Benzoyl Peroxide, CH₂Cl₂, Reflux

Methyl 4-bromo-3-(bromomethyl)benzoate

Nucleophilic
Substitution

  Benzylic Bromide  
  (High Reactivity)  

Suzuki Coupling

  Aryl Bromide  
  (Lower Reactivity)  

Phosphonium Salt
Formation

  Benzylic Bromide  

Wittig Reaction

Methyl 4-bromo-3-(bromomethyl)benzoate Methyl 3-(azidomethyl)-4-bromobenzoateNaN₃, DMF/H₂O

Methyl 4-bromo-3-(bromomethyl)benzoate

Methyl 3-(bromomethyl)-[1,1'-biphenyl]-4-carboxylate derivative

Pd Catalyst, Base, Solvent, Heat

Arylboronic Acid

Methyl 4-bromo-3-(bromomethyl)benzoate

(4-Bromo-3-(methoxycarbonyl)benzyl)triphenylphosphonium bromide

Toluene, Reflux

Triphenylphosphine

(4-Bromo-3-(methoxycarbonyl)benzyl)triphenylphosphonium bromide

Methyl 4-bromo-3-(styryl)benzoate derivative

Base, Solvent

Triphenylphosphine oxide

Aldehyde (R-CHO)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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